Cas no 918446-56-7 (Benzene, 5-(bromomethyl)-2-methoxy-1,3-bis(1-methylethoxy)-)

• Product Name: Benzene, 5-(bromomethyl)-2-methoxy-1,3-bis(1-methylethoxy)-
• CAS No: 918446-56-7
• MF: C₁₄H₂₁BrO₃
• MW: 317.218744039536
• CID: 775472
• PubChem ID: 16090279
• Update Time: 2025-04-19

Benzene, 5-(bromomethyl)-2-methoxy-1,3-bis(1-methylethoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 5-(bromomethyl)-2-methoxy-1,3-bis(1-methylethoxy)-
• 5-(bromomethyl)-2-methoxy-1,3-di(propan-2-yloxy)benzene
• 5-(Bromomethyl)-2-methoxy-1,3-bis[(propan-2-yl)oxy]benzene
• DTXSID20582111
• 918446-56-7

• Inchi： 1S/C14H21BrO3/c1-9(2)17-12-6-11(8-15)7-13(14(12)16-5)18-10(3)4/h6-7,9-10H,8H2,1-5H3
• InChI Key： VLGIUVNAWDNSJB-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C(=C(C=1)OC(C)C)OC)OC(C)C

Computed Properties

• Exact Mass: 316.06741g/mol
• Monoisotopic Mass: 316.06741g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 27.7Ų